Cas no 65198-04-1 (2,1,3-Benzothiadiazol-5-amine, N-hydroxy-)
65198-04-1 structure
Product Name:2,1,3-Benzothiadiazol-5-amine, N-hydroxy-
CAS No:65198-04-1
MF:C6H5N3OS
MW:167.188399076462
CID:1684452
Update Time:2024-08-30
2,1,3-Benzothiadiazol-5-amine, N-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzothiadiazol-5-amine, N-hydroxy-
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- Inchi: 1S/C6H5N3OS/c10-7-4-1-2-5-6(3-4)9-11-8-5/h1-3,7,10H
- InChI Key: XTYPNNDJNIOLFS-UHFFFAOYSA-N
- SMILES: N1=C2C=CC(NO)=CC2=NS1
Computed Properties
- Exact Mass: 167.01545
Experimental Properties
- Density: 1.673±0.06 g/cm3(Predicted)
- Boiling Point: 338.3±34.0 °C(Predicted)
- PSA: 58.04
- pka: 7.96±0.30(Predicted)
2,1,3-Benzothiadiazol-5-amine, N-hydroxy- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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